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molecular formula C6H9N3OS B8669215 2-(5-Aminopyrazin-2-ylthio)ethanol

2-(5-Aminopyrazin-2-ylthio)ethanol

Cat. No. B8669215
M. Wt: 171.22 g/mol
InChI Key: QNXXWYAGRQXYDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08946440B2

Procedure details

According to the method described in WO2004/052869, 2-hydroxy-1-ethanethiol (0.93 mL) and tetrakis(triphenylphosphine)palladium (3.39 g) were added to a solution of 2-amino-5-bromopyrazine (1.00 g, 5.75 mmol) in N,N-dimethylformamide (15.1 mL), and the mixture was heated and stirred at 120° C. in a sealed tube for about 3 hours. After cooling, the reaction mixture was diluted with water and extracted with a mixed solution (dichloromethane:ethanol=5:1) (100 mL×6). The organic layer was dried over anhydrous sodium sulfate and then filtrated, and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography (hexane:ethyl acetate=1:1, then ethyl acetate, and then ethyl acetate:methanol=10:1) and was recrystallized (using chloroform) to give the title compound as yellow needle crystals (470 mg, yield: 44%).
Name
2-hydroxy-1-ethanethiol
Quantity
0.93 mL
Type
reactant
Reaction Step One
Name
2-amino-5-bromopyrazine
Quantity
1 g
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
15.1 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
tetrakis(triphenylphosphine)palladium
Quantity
3.39 g
Type
catalyst
Reaction Step Four
Name
title compound
[Compound]
Name
crystals
Yield
44%

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][CH2:3][SH:4].[NH2:5][C:6]1[CH:11]=[N:10][C:9](Br)=[CH:8][N:7]=1>CN(C)C=O.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[NH2:5][C:6]1[N:7]=[CH:8][C:9]([S:4][CH2:3][CH2:2][OH:1])=[N:10][CH:11]=1 |^1:22,24,43,62|

Inputs

Step One
Name
2-hydroxy-1-ethanethiol
Quantity
0.93 mL
Type
reactant
Smiles
OCCS
Step Two
Name
2-amino-5-bromopyrazine
Quantity
1 g
Type
reactant
Smiles
NC1=NC=C(N=C1)Br
Name
N,N-dimethylformamide
Quantity
15.1 mL
Type
solvent
Smiles
CN(C=O)C
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Four
Name
tetrakis(triphenylphosphine)palladium
Quantity
3.39 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
stirred at 120° C. in a sealed tube for about 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
extracted with a mixed solution (dichloromethane:ethanol=5:1) (100 mL×6)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtrated
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (hexane
CUSTOM
Type
CUSTOM
Details
ethyl acetate=1:1, then ethyl acetate, and then ethyl acetate:methanol=10:1) and was recrystallized (using chloroform)

Outcomes

Product
Details
Reaction Time
 3 h
Name
title compound
Type
product
Smiles
NC=1N=CC(=NC1)SCCO
[Compound]
Name
crystals
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 470 mg
YIELD: PERCENTYIELD 44%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.